Cas no 65388-40-1 (1(2H)-Naphthalenone, 3,4-dihydro-2-(1-oxooctadecyl)-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-2-(1-oxooctadecyl)-
• CAS No: 65388-40-1
• MF: C₂₈H₄₄O₂
• MW: 412.647768974304
• CID: 389123
• PubChem ID: 22500979
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 3,4-dihydro-2-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-2-(1-oxooctadecyl)-
• 2-octadecanoyl-3,4-dihydro-2H-naphthalen-1-one
• 65388-40-1
• 2-Octadecanoyl-3,4-dihydronaphthalen-1(2H)-one
• DTXSID50626279
• SCHEMBL608005

• Inchi： 1S/C28H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-27(29)26-23-22-24-19-17-18-20-25(24)28(26)30/h17-20,26H,2-16,21-23H2,1H3
• InChI Key： NVHGRUYAFQFUJE-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)C1C(C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 412.334130642g/mol
• Monoisotopic Mass: 412.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 34.1Ų